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Compound of Interest

Compound Name:
2-(2-

Bromophenoxy)propanohydrazide

CAS No.: 362495-44-1

Cat. No.: B2539148

Get Quote

Theoretical Toxicity Profile: 2-(2-
Bromophenoxy)propanohydrazide
Executive Summary
2-(2-Bromophenoxy)propanohydrazide presents a high theoretical hazard profile primarily

driven by its metabolic lability. The molecule contains two distinct toxicophores: a hydrazide

moiety and a halogenated phenoxy group.

Upon systemic absorption, the compound is predicted to undergo enzymatic hydrolysis,

releasing hydrazine (a known hepatotoxin and carcinogen) and 2-(2-bromophenoxy)propanoic

acid (a structural analog of chlorophenoxy herbicides). Consequently, the critical toxicity

endpoints are hepatotoxicity, genotoxicity, and neurotoxicity (via pyridoxal phosphate

depletion).

Predicted Classification (GHS based on Read-Across):
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Acute Toxicity (Oral): Category 3 or 4 (Toxic/Harmful).

Carcinogenicity: Category 1B (Presumed Human Carcinogen - based on hydrazine release).

Specific Target Organ Toxicity (Repeated): Liver, CNS.

Chemical Identity & Physicochemical Properties
Understanding the physical behavior is the first step in predicting bioavailability.

IUPAC Name: 2-(2-Bromophenoxy)propanohydrazide

Molecular Formula:

[1][2]

Structural Features:

Ortho-Bromo Substitution: The bromine atom at the 2-position of the phenyl ring creates

steric hindrance near the ether linkage. This increases lipophilicity compared to the

unsubstituted analog and may slightly retard ether cleavage, though it will not prevent

hydrazide hydrolysis.

Hydrazide Linker: A polar, nucleophilic group susceptible to hydrolysis and acetylation.

Predicted Properties:

LogP: ~1.8 – 2.3 (Moderately lipophilic; likely good oral absorption and blood-brain barrier

penetration).

Solubility: Low in water, moderate in organic solvents (DMSO, Ethanol).

Toxicokinetics: The Metabolic Fate (ADME)
The toxicity of this compound is defined not by the parent molecule, but by its metabolites. The

following pathway illustrates the critical bioactivation steps.

Metabolic Pathway Diagram
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The primary metabolic route is amidase-mediated hydrolysis, splitting the molecule into a

phenoxy acid and free hydrazine.

Parent Compound
2-(2-Bromophenoxy)propanohydrazide
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Figure 1: Predicted metabolic hydrolysis and downstream toxicity cascades. The release of free

hydrazine is the critical safety concern.

Mechanism of Action (Detailed)
Hydrazine Release (The Primary Threat):

Mechanism: Hydrazides are prodrugs for hydrazine. Once released, hydrazine reacts with

Pyridoxal 5'-Phosphate (PLP), the active form of Vitamin B6.

Consequence: PLP is a cofactor for Glutamic Acid Decarboxylase (GAD). Inhibition of

GAD reduces GABA levels in the CNS, lowering the seizure threshold.

Oxidative Stress: Hydrazine metabolism by CYP2E1 generates free radicals (carbon-

centered and hydroxyl), leading to lipid peroxidation and glutathione depletion in the liver.

Phenoxy Acid Toxicity:

Mechanism: The metabolite 2-(2-bromophenoxy)propanoic acid is structurally analogous

to herbicides like 2,4-D and Mecoprop.

Consequence: These acids can uncouple oxidative phosphorylation in mitochondria and

disrupt chloride channels in muscle membranes, potentially causing myotonia (muscle
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stiffness) and weakness at high doses.

Theoretical Toxicity Endpoints
The following table summarizes the predicted toxicity profile based on the component

toxicophores.
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Endpoint
Predicted Risk
Level

Mechanistic Basis
Reference
Grounding

Hepatotoxicity High

Hydrazine-induced

oxidative stress;

steatosis (fatty liver)

due to impaired lipid

transport.

3[3]

Genotoxicity High

Hydrazine is a known

mutagen (Ames

positive) and

clastogen. It alkylates

DNA guanine bases

(O6-methylguanine).

4

Neurotoxicity Moderate/High

Seizure risk via GABA

depletion (Vitamin B6

antagonism).

Peripheral neuropathy

possible from phenoxy

acid accumulation.[5]

6

Reproductive Tox Moderate

Phenoxy herbicides

have shown

developmental toxicity

in rodent models at

high doses.

7

Skin/Eye Irritation Moderate

Phenoxy compounds

are irritants.[8][7]

Hydrazides can be

skin sensitizers

(allergic contact

dermatitis).

9

Experimental Validation Framework
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To transition from this theoretical profile to a confirmed safety data sheet, the following tiered

testing strategy is recommended. This protocol is designed to be self-validating: positive

controls must be used to ensure assay sensitivity.

Tier 1: In Vitro Screening (High Throughput)
Metabolic Stability Assay: Incubate compound with human liver microsomes (HLM) and

plasma.

Metric: Measure disappearance of parent and appearance of hydrazine (derivatization with

benzaldehyde required for detection).

Ames Test (OECD 471):

Strains:S. typhimurium TA98, TA100.

Condition: +/- S9 metabolic activation.

Hypothesis: Likely positive in TA100 +S9 due to hydrazine generation.

Tier 2: Cellular Toxicity
Hepatocyte Viability (ATP/LDH):

Treat primary hepatocytes with the compound.

Co-treatment: Use 1-aminobenzotriazole (ABT) (a non-selective CYP inhibitor).

Causality Check: If ABT reduces toxicity, the mechanism is likely CYP-mediated

bioactivation of hydrazine. If ABT has no effect, toxicity may be intrinsic to the phenoxy

acid moiety.

Validation Workflow Diagram
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Figure 2: Tiered experimental workflow for validating the theoretical toxicity profile.

Conclusion & Recommendations
2-(2-Bromophenoxy)propanohydrazide should be handled as a potent hepatotoxin and

potential carcinogen until proven otherwise. The combination of a hydrazine-releasing moiety

with a lipophilic carrier (bromophenoxy) suggests high bioavailability and efficient delivery of

the toxic payload to the liver and CNS.

Recommendation for Researchers:

Handling: Use full PPE including a respirator; handle only in a fume hood.
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Storage: Store under inert gas (Nitrogen/Argon) at -20°C to prevent spontaneous hydrolysis

or oxidation.

Derivatization: If the hydrazide group is not essential for biological activity, consider replacing

it with a bioisostere (e.g., amide, oxadiazole) to eliminate the hydrazine risk.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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